Cas no 2152907-41-8 (3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid)

3-{(tert-Butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in synthetic applications. The compound's branched alkyl chain and carboxylic acid functionality make it a versatile intermediate for peptide synthesis and medicinal chemistry. The Boc group provides orthogonal protection, enabling controlled reactions in multi-step processes. Its structural features, including the ethyl and methyl substituents, contribute to steric and electronic modulation, making it valuable for designing tailored bioactive molecules. This compound is particularly useful in organic synthesis where selective amine protection and controlled reactivity are required.

3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid structure

2152907-41-8 structure

Product Name:3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid

CAS No:2152907-41-8

MF:C₁₃H₂₅NO₄

MW:259.341904401779

CID:5777256

PubChem ID:165606867

Update Time:2025-11-01

3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid
- EN300-1286681
- 2152907-41-8
- 3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid
- Inchi： 1S/C13H25NO4/c1-7-13(9(2)3,8-10(15)16)14-11(17)18-12(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)
- InChI Key： AJAOZLLOTNEECJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC(CC(=O)O)(CC)C(C)C)=O

Computed Properties

Exact Mass: 259.17835828g/mol
Monoisotopic Mass: 259.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 75.6Å²

3-{(tert-butoxy)carbonylamino}-3-ethyl-4-methylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1286681-1.0g	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	1g	$0.0	2023-06-07
Enamine	EN300-1286681-50mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	50mg	$348.0	2023-10-01
Enamine	EN300-1286681-100mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	100mg	$364.0	2023-10-01
Enamine	EN300-1286681-250mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	250mg	$381.0	2023-10-01
Enamine	EN300-1286681-500mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	500mg	$397.0	2023-10-01
Enamine	EN300-1286681-1000mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	1000mg	$414.0	2023-10-01
Enamine	EN300-1286681-2500mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	2500mg	$810.0	2023-10-01
Enamine	EN300-1286681-5000mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	5000mg	$1199.0	2023-10-01
Enamine	EN300-1286681-10000mg	3-{[(tert-butoxy)carbonyl]amino}-3-ethyl-4-methylpentanoic acid	2152907-41-8	10000mg	$1778.0	2023-10-01